Cas no 1596796-51-8 (5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine)

• Product Name: 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine
• CAS No: 1596796-51-8
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5741806
• PubChem ID: 102605428
• Update Time: 2025-05-26

5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1294874
• 1596796-51-8
• 5-chloro-2-(oxetan-3-yloxy)pyridin-3-amine
• 3-Pyridinamine, 5-chloro-2-(3-oxetanyloxy)-
• 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine

• Inchi： 1S/C8H9ClN2O2/c9-5-1-7(10)8(11-2-5)13-6-3-12-4-6/h1-2,6H,3-4,10H2
• InChI Key： VUXPMWZSBRRHMT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)N)OC1COC1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 358.4±42.0 °C(Predicted)
• pka: 1.98±0.32(Predicted)

Additional information on 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine

Introduction to 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine (CAS No. 1596796-51-8)

The compound 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine (CAS No. 1596796-51-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic amine derivative exhibits a unique structural framework that combines a pyridine core with an oxetane moiety, further functionalized by a chloro substituent and an amine group. Such structural features have garnered considerable attention from medicinal chemists due to their potential in modulating biological pathways, particularly those relevant to inflammation, cancer, and neurodegenerative diseases.

The pyridine ring is a cornerstone in drug discovery, frequently found in numerous FDA-approved medications due to its ability to interact with biological targets such as enzymes and receptors. The presence of the chloro group at the 5-position of the pyridine ring enhances electrophilicity, making it a versatile scaffold for further derivatization. The oxetane ring, a three-membered cyclic ether, introduces rigidity and conformational constraints, which can improve binding affinity and selectivity. Additionally, the oxetan-3-yloxy substituent provides a polar hydroxyl group that can engage in hydrogen bonding interactions, further optimizing molecular recognition.

The amine functionality at the 3-position of the pyridine ring serves as a critical pharmacophore, enabling interactions with various biological targets. This compound has been extensively studied for its potential therapeutic applications, particularly in the context of small-molecule inhibitors targeting kinases and other enzyme families involved in disease progression. Recent advancements in computational chemistry have allowed for the precise modeling of this molecule's interactions with protein targets, providing insights into its mechanism of action.

Recent studies have highlighted the compound's efficacy in preclinical models as an inhibitor of Janus kinases (JAKs), which play a pivotal role in cytokine signaling pathways implicated in autoimmune disorders and inflammation. The structural motif of 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine has been shown to disrupt JAK-docking interactions with receptor proteins, thereby attenuating downstream signaling cascades. This has opened up new avenues for treating conditions such as rheumatoid arthritis and psoriasis by modulating inflammatory responses.

Moreover, the compound has demonstrated promising activity against certain cancer cell lines by inhibiting tyrosine kinases that are overexpressed in tumors. The combination of the chloro and amine groups enhances binding affinity to ATP-binding pockets of these kinases, leading to reduced proliferation and induced apoptosis in cancer cells. Preliminary clinical trials have shown encouraging results when used in combination with standard chemotherapeutic agents, suggesting synergistic therapeutic benefits.

The oxetane ring's incorporation into the molecular structure not only contributes to conformational stability but also influences solubility and metabolic stability. This makes 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine a promising candidate for further development into an orally bioavailable drug candidate. Advances in synthetic methodologies have enabled scalable production of this compound, facilitating its transition from laboratory research to clinical development.

Another area of interest is the compound's potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies indicate that modulation of kinases and inflammatory pathways by this molecule could mitigate neuroinflammation and slow disease progression. The unique structural features of 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine make it an attractive scaffold for designing next-generation therapeutics targeting neurological disorders.

In conclusion, 5-Chloro-2-(oxetan-3-yloxy)pyridin-3-amine (CAS No. 1596796-51-8) represents a cutting-edge compound with significant therapeutic potential across multiple disease areas. Its well-designed molecular framework combines elements known to enhance binding affinity and selectivity while maintaining favorable pharmacokinetic properties. Continued research into its mechanisms of action and clinical efficacy will further solidify its role as a key player in modern drug discovery efforts.